serratamolide A
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Overview
Description
serratamolide A is a natural product found in Serratia with data available.
Scientific Research Applications
Ion Movement in Lipid Bilayers and Biomembranes
Serratamolide has been studied for its effects on ion movement across membranes. Research indicates that at certain concentrations, it can significantly increase the rate of K+ and H+ movement across the membrane of Staphylococcus aureus without causing leakage of certain products, suggesting its potential in membrane permeability studies (Deol et al., 1973).
Conformational Studies and Antibiotic Activity
Serratamolide, identified as a cyclotetradepsipeptide, has been linked to mild antibiotic activities. The length of its hydrocarbon side chain is a critical factor in its activity, with longer chains correlating with increased activity (Thomas, 1974).
Anticancer Properties
Serratamolide has been shown to induce cell cycle arrest and apoptosis in various cancer cell lines, regardless of p53 status. This suggests its potential as a chemotherapeutic agent (Soto-Cerrato et al., 2005).
Antimycobacterial Activity
It has displayed antibiotic activity against Mycobacterium diernhoferi and other rapidly growing mycobacteria, indicating its potential in combating mycobacterial infections (Dwivedi et al., 2008).
Hemolytic Factor in Pathogenic Bacteria
Serratamolide has been identified as a hemolytic factor produced by Serratia marcescens, contributing to the virulence of this opportunistic bacterial pathogen. Its role in hemolysis suggests implications in bacterial pathogenesis studies (Shanks et al., 2012).
Antibacterial and Antifungal Activities
Serratamolide A has been isolated as part of a study exploring the antibacterial activity of secondary metabolites from Serratia marcescans, showing potential as an alternative treatment option for certain infections (Zhu et al., 2018).
Role in Bacterial Phagocytosis and Virulence
Its role in modulating the phagocytosis of human polymorphonuclear leukocytes has been explored, with implications in understanding the virulence mechanisms of S. marcescens (Miyazaki et al., 1993).
Properties
Molecular Formula |
C26H46N2O8 |
---|---|
Molecular Weight |
514.7 g/mol |
IUPAC Name |
(3S,10S)-7,14-diheptyl-3,10-bis(hydroxymethyl)-1,8-dioxa-4,11-diazacyclotetradecane-2,5,9,12-tetrone |
InChI |
InChI=1S/C26H46N2O8/c1-3-5-7-9-11-13-19-15-23(31)27-22(18-30)26(34)36-20(14-12-10-8-6-4-2)16-24(32)28-21(17-29)25(33)35-19/h19-22,29-30H,3-18H2,1-2H3,(H,27,31)(H,28,32)/t19?,20?,21-,22-/m0/s1 |
InChI Key |
NMEMNUVHBNAERZ-UJKMTWAASA-N |
Isomeric SMILES |
CCCCCCCC1CC(=O)N[C@H](C(=O)OC(CC(=O)N[C@H](C(=O)O1)CO)CCCCCCC)CO |
Canonical SMILES |
CCCCCCCC1CC(=O)NC(C(=O)OC(CC(=O)NC(C(=O)O1)CO)CCCCCCC)CO |
Synonyms |
serratamolide A |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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